2-methyl-1-[2-(2-methylpiperidin-1-yl)ethyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Structural Chemistry and Crystal Engineering
- The decarbonylation of α-diketones, including compounds structurally related to 1,2-Bis(2-methylpiperid-1-yl)ethane, has been studied, revealing complex fragmentation patterns in their mass spectra, which is significant for understanding the stability and reactivity of these compounds in various chemical environments (Percino et al., 2007).
- The crystal structures of certain co-crystals involving molecules structurally similar to 1,2-Bis(2-methylpiperid-1-yl)ethane have been elucidated, showing the role of hydrogen bonds in forming linear hydrogen-bonded units, essential for understanding molecular interactions and designing new molecular assemblies (Tabuchi et al., 2015).
Electrooptic Materials and Film Fabrication
- The impact of dibranched, heterocyclic "push-pull" chromophores on electrooptic film fabrication has been investigated, emphasizing the significance of chromophore molecular architecture and film growth methods on the microstructure and optical/electrooptic response of the films. This research can guide the development of advanced electrooptic materials and devices (Facchetti et al., 2006).
Chemical Synthesis and Applications
- The synthesis and characterization of bis-1,2-(4-aryl-2-alkyl-1H- inden-1-yl) ethane and its application as a ligand in the fabrication of metal complexes for olefin polymerization catalysts underline the potential of these compounds in industrial catalysis and material science (Lotfi et al., 2019).
Molecular Architecture and Coordination Chemistry
- Studies on the molecular bricklaying approach using protonated benzimidazole moieties from compounds similar to 1,2-Bis(2-methylpiperid-1-yl)ethane as synthons for crystal engineering highlight the utility of these moieties in designing new molecular architectures through stacking interactions and hydrogen bonding (Matthews et al., 2003).
Properties
IUPAC Name |
2-methyl-1-[2-(2-methylpiperidin-1-yl)ethyl]piperidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28N2/c1-13-7-3-5-9-15(13)11-12-16-10-6-4-8-14(16)2/h13-14H,3-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFJJHXUCQWRVQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CCN2CCCCC2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.